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Cat. No.: B1303002
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Technical Guide: 6-(4-Chlorophenyl)morpholin-3-
one
For Researchers, Scientists, and Drug Development Professionals

Introduction
6-(4-Chlorophenyl)morpholin-3-one is a substituted morpholinone derivative of interest in

medicinal chemistry and drug discovery. Its structural motif, featuring a morpholin-3-one core

coupled with a chlorophenyl group, makes it a potential scaffold for the development of novel

therapeutic agents. The morpholine ring is a privileged structure in drug design, known to

improve pharmacokinetic properties such as solubility and metabolic stability. The addition of a

chlorophenyl moiety can significantly influence the compound's biological activity through

various molecular interactions. This guide provides a detailed overview of the known physical

and chemical properties of 6-(4-Chlorophenyl)morpholin-3-one, offering a foundational

understanding for researchers working with this compound.
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Physicochemical Properties
The physical state and appearance of a compound are fundamental characteristics that provide

initial insights into its purity and handling requirements. While detailed descriptive data for 6-(4-
Chlorophenyl)morpholin-3-one is not extensively documented in publicly available literature,

key physical properties have been reported by chemical suppliers.

Physical State and Appearance
Based on available data and comparison with analogous compounds, 6-(4-
Chlorophenyl)morpholin-3-one is a solid at ambient temperature. This is strongly supported

by its reported melting point.

While a specific description of its appearance is not explicitly available, related morpholin-3-one

derivatives are typically crystalline solids. For instance, the parent compound, morpholin-3-one,

is described as a white to almost white powder or crystal. Similarly, 4-(4-

aminophenyl)morpholin-3-one is characterized as a white to slightly reddish-colored solid or a

white to almost white powder to crystal. Based on these closely related structures, it can be

inferred that 6-(4-Chlorophenyl)morpholin-3-one is likely a white to off-white crystalline solid

or powder.

A summary of the key physical properties is presented in the table below:

Property Value Source

CAS Number 5196-95-2 LookChem[1]

Molecular Formula C₁₀H₁₀ClNO₂ LookChem[1]

Molecular Weight 211.64 g/mol LookChem[1]

Melting Point 142-145 °C LookChem[1]

Physical State Solid Inferred from melting point

Appearance
Likely a white to off-white

crystalline solid or powder

Inferred from analogous

compounds
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Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range,

as reported for 6-(4-Chlorophenyl)morpholin-3-one (142-145°C), suggests a relatively pure

substance.

Methodology:

A standard capillary melting point apparatus can be used for this determination.

Sample Preparation: A small amount of the crystalline 6-(4-Chlorophenyl)morpholin-3-one
is finely powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady rate of 1-2 °C per minute near the expected

melting point.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample has liquefied are

recorded. This range is the melting point of the substance.

Sample Preparation Melting Point Determination

Finely powder the sample Pack into capillary tube Place in apparatusTransfer Heat at 1-2 °C/min Record melting range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Spectroscopic Characterization (Inferred)
While specific spectroscopic data for 6-(4-Chlorophenyl)morpholin-3-one is not readily

available in the public domain, the expected spectral characteristics can be inferred based on
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its structure and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons of the chlorophenyl ring and the methylene protons of the morpholin-3-one ring. The

aromatic protons would likely appear as a set of doublets in the downfield region (typically

7.0-7.5 ppm). The methylene protons of the morpholine ring would appear as multiplets in

the upfield region (typically 3.0-4.5 ppm).

¹³C NMR: The carbon NMR spectrum would show characteristic peaks for the carbonyl

carbon of the lactam (around 170 ppm), the aromatic carbons (120-140 ppm), and the

aliphatic carbons of the morpholine ring (40-70 ppm).

For comparison, the ¹H NMR of the related compound 4-(4-aminophenyl)morpholin-3-one has

been documented.[2]

Infrared (IR) Spectroscopy
The IR spectrum of 6-(4-Chlorophenyl)morpholin-3-one is expected to exhibit characteristic

absorption bands. A strong absorption band corresponding to the C=O stretching of the lactam

functional group would be prominent, typically in the range of 1650-1680 cm⁻¹. Other

significant peaks would include C-H stretching vibrations for the aromatic and aliphatic protons,

C-O-C stretching of the ether linkage in the morpholine ring, and C-Cl stretching from the

chlorophenyl group. The IR spectrum for 4-(4-aminophenyl)morpholin-3-one is available and

can serve as a reference.[3]

Mass Spectrometry (MS)
Mass spectrometry would provide information on the molecular weight and fragmentation

pattern of the molecule. The molecular ion peak (M+) would be expected at m/z corresponding

to the molecular weight of 211.64. Due to the presence of chlorine, an isotopic peak (M+2) at

approximately one-third the intensity of the molecular ion peak would also be observed, which

is a characteristic signature for monochlorinated compounds.

Conclusion
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6-(4-Chlorophenyl)morpholin-3-one is a solid compound with a melting point of 142-145 °C.

While its exact appearance is not definitively documented, it is reasonably inferred to be a

white to off-white crystalline solid based on the physical properties of its structural analogues.

The provided experimental protocol for melting point determination and the inferred

spectroscopic characteristics offer a valuable resource for researchers initiating work with this

compound. Further empirical studies are warranted to fully characterize its physical and

spectroscopic properties.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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